Cas no 945-83-5 (2-Propoxyquinoline)

• Product Name: 2-Propoxyquinoline
• CAS No: 945-83-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD18783197
• CID: 1024497
• PubChem ID: 589339
• Update Time: 2025-04-23

2-Propoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Propoxyquinoline
• Quinoline, 2-propoxy-
• CS-0212357
• MFCD18783197
• AKOS015897222
• NNWTYSZJLCDUDC-UHFFFAOYSA-N
• SCHEMBL4269051
• 2-Propoxyquinoline #
• 945-83-5
• DTXSID90343372
• BS-29854
• SB67695

• MDL： MFCD18783197
• Inchi： 1S/C12H13NO/c1-2-9-14-12-8-7-10-5-3-4-6-11(10)13-12/h3-8H,2,9H2,1H3
• InChI Key： NNWTYSZJLCDUDC-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C=CC=CC2=N1)CCC

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 2-Propoxyquinoline

Introduction to 2-Propoxyquinoline (CAS No. 945-83-5)

2-Propoxyquinoline, identified by the chemical compound code CAS No. 945-83-5, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic research. This compound, featuring a quinoline core substituted with a propoxy group, has garnered considerable attention due to its versatile structural and functional properties. The quinoline scaffold is well-documented for its pharmacological relevance, while the propoxy moiety introduces unique reactivity and solubility characteristics, making 2-propoxyquinoline a promising candidate for various synthetic and therapeutic applications.

The chemical structure of 2-propoxyquinoline consists of a benzene ring fused to a pyridine ring, with an oxygen-containing side chain attached to the benzene ring. This configuration imparts distinct electronic and steric properties, enabling the molecule to interact with biological targets in diverse ways. The presence of the propoxy group enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in a wide range of experimental conditions.

In recent years, 2-propoxyquinoline has been extensively studied for its potential in drug discovery and development. Researchers have leveraged its structural framework to design novel derivatives with enhanced pharmacological activity. One notable area of investigation involves its application as an intermediate in synthesizing bioactive molecules targeting neurological disorders. The quinoline moiety is particularly relevant in this context, as it is known to modulate neurotransmitter systems and exhibit neuroprotective effects.

Moreover, 2-propoxyquinoline has shown promise in combating microbial infections. Its structural features allow it to interfere with essential bacterial processes, such as DNA replication and protein synthesis. Recent studies have highlighted its efficacy against multidrug-resistant strains of bacteria, underscoring its potential as a next-generation antimicrobial agent. The propoxy group plays a crucial role in this regard by enhancing the molecule's ability to penetrate bacterial cell membranes, thereby improving its antimicrobial potency.

The synthesis of 2-propoxyquinoline typically involves multi-step organic reactions, starting from readily available precursors like 2-methylquinoline and propyl bromide. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed in these synthetic routes.

From a computational chemistry perspective, 2-propoxyquinoline has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and mechanism of action. For instance, docking simulations have revealed that 2-propoxyquinoline can bind effectively to enzymes involved in metabolic pathways relevant to cancer progression. This finding has spurred further research into developing targeted therapies for oncological applications.

The pharmacokinetic profile of 2-propoxyquinoline is another area of active investigation. Researchers are exploring how the propoxy group influences absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that this substitution enhances oral bioavailability while reducing toxicity, making 2-propoxyquinoline a favorable candidate for clinical development.

Industrial applications of 2-propoxyquinoline are also emerging beyond pharmaceuticals. Its derivatives have been explored as components in agrochemical formulations due to their ability to inhibit plant pathogens. Additionally, the compound's photochemical properties have been investigated for use in organic light-emitting diodes (OLEDs), demonstrating its versatility across multiple scientific disciplines.

Future directions in the study of 2-propoxyquinoline include exploring its role in drug repurposing initiatives. Given its established safety profile and demonstrated biological activity, there is significant interest in identifying new therapeutic uses for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate these endeavors.

In conclusion,2-propoxyquinoline (CAS No. 945-83-5) represents a compelling example of how structural modifications can enhance a molecule's potential for therapeutic applications. Its unique combination of pharmacological properties makes it an invaluable asset in modern drug discovery programs. As research continues to uncover new possibilities for this compound, 2-propoxyquinoline is poised to play an increasingly important role in addressing global health challenges.